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Compound of Interest

Compound Name: Britanin

Cat. No.: B1197286

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the molecular mechanisms
underlying the anticancer effects of Britannin, a sesquiterpene lactone. It consolidates current
research findings on its impact on various cancer cell lines, delineates the key signaling
pathways it modulates, and offers detailed protocols for relevant experimental procedures.

Core Mechanism of Action

Britannin exerts its anticancer effects through a multi-targeted approach, primarily by inducing
apoptosis, instigating cell cycle arrest, and modulating critical signaling pathways involved in
cancer cell proliferation and survival. A central element of its mechanism is the induction of
reactive oxygen species (ROS), which triggers a cascade of downstream events culminating in
cancer cell death.[1][2]

Quantitative Efficacy of Britannin

The cytotoxic and anti-proliferative effects of Britannin have been quantified across a range of
cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the
concentration of a drug that is required for 50% inhibition in vitro, are summarized below.
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Exposure Time

Cell Line Cancer Type IC50 (uM) (h) Reference
MCF-7 Breast Cancer 9.6 Not Specified [1]

MCF-7 Breast Cancer 6.3 48 [3]

MCF-7 Breast Cancer 51.65 24 [4]

MCF-7 Breast Cancer 48.46 48 [4]

MCF-7 Breast Cancer 14.13 72 [4]
MDA-MB-468 Breast Cancer 6.8 Not Specified [1]

HepG2 Liver Cancer 6.9 48 [1][3]

K562 Chronic.MyeIoid 8.1 Not Specified [5]

Leukemia

Acute Myeloid -
U937 ) 3.9 Not Specified [5]
Leukemia

Key Signhaling Pathways Modulated by Britannin

Britannin's anticancer activity is attributed to its ability to interfere with several key signaling
pathways that are often dysregulated in cancer.

1. Induction of Apoptosis via the Mitochondrial Pathway:

Britannin is a potent inducer of apoptosis, primarily through the intrinsic or mitochondrial
pathway.[2] This process is initiated by an increase in intracellular ROS levels.[1][6] The
generated ROS leads to a loss of the mitochondrial transmembrane potential and the
subsequent release of cytochrome c from the mitochondria into the cytosol.[2] This, in turn,
activates a cascade of caspases, including caspase-3, which are the executioners of
apoptosis.[4] Britannin has been shown to upregulate the pro-apoptotic protein Bax and
downregulate the anti-apoptotic protein Bcl-2, further promoting apoptosis.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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